![molecular formula C12H18Cl2N4O B2756189 [2-(Aminomethyl)-4-methylpiperazin-1-yl]-(2-chloropyridin-4-yl)methanone;hydrochloride CAS No. 1588326-34-4](/img/structure/B2756189.png)
[2-(Aminomethyl)-4-methylpiperazin-1-yl]-(2-chloropyridin-4-yl)methanone;hydrochloride
Description
“[2-(Aminomethyl)-4-methylpiperazin-1-yl]-(2-chloropyridin-4-yl)methanone;hydrochloride” is a chemical compound with the molecular formula C12H18Cl2N4O . It’s closely related to (4-(Aminomethyl)piperidin-1-yl)(phenyl)methanone hydrochloride, which has a CAS Number of 1286264-52-5 .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its exact physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Materials Science: Creation of Glassy Gels
Researchers have developed a new class of materials known as “glassy gels” which are hard and difficult to break, containing more than 50% liquid . These materials combine the properties of glassy polymers and gels, making them stretchable and highly adhesive. The unique composition of glassy gels, which includes ionic liquids, allows them to be efficient conductors of electricity, surpassing common plastics in this regard . The potential applications of glassy gels in materials science are vast, ranging from durable coatings to flexible electronics.
Medicine: Cancer Care Transformation
In the medical field, a copilot application using advanced AI reasoning capabilities is being used to transform cancer care . This application assists healthcare providers in creating tailored workup plans for cancer patients, identifying missing diagnostics, and making evidence-based decisions about cancer screening and treatment. The integration of patient medical data with clinical knowledge through AI is a groundbreaking application that could significantly improve patient outcomes and streamline the treatment process.
Chemistry: Electrochemical Applications
The compound’s relevance in chemistry can be linked to its potential use in electrochemical methods. Electrochemistry is crucial for various applications, including energy storage and conversion, analytical chemistry, and sensors . Understanding and applying electrochemical principles can lead to advancements in battery technology, corrosion prevention, and environmental monitoring.
Biology: Drug Development and Screening
In biology, the compound could play a role in drug development and screening processes. Techniques like LC/MS (Liquid Chromatography/Mass Spectrometry) are essential in identifying promising samples early in the drug selection process . The compound’s properties may be utilized in assays and analytical methods to expedite the discovery of new pharmaceuticals.
Physics: Nonequilibrium Statistical Physics
The compound may find applications in the study of nonequilibrium statistical physics, particularly in understanding phenomena such as dislocations in deforming crystals or chaotic behaviors in thermally driven systems . Effective temperature analyses in these systems can lead to broader applications of statistical concepts in physics.
Extended Reality in Medicine
Extended reality (XR) technologies are being explored for their potential in medical applications, such as 3D imaging for diagnosis and treatment . The compound could be involved in the development of materials or sensors that enhance the capabilities of XR technologies, leading to more immersive and accurate medical simulations and diagnostics.
properties
IUPAC Name |
[2-(aminomethyl)-4-methylpiperazin-1-yl]-(2-chloropyridin-4-yl)methanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN4O.ClH/c1-16-4-5-17(10(7-14)8-16)12(18)9-2-3-15-11(13)6-9;/h2-3,6,10H,4-5,7-8,14H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIQQHOKNANDQMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C(C1)CN)C(=O)C2=CC(=NC=C2)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 5-[[(Z)-(2-chlorophenyl)methylideneamino]carbamoyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate](/img/structure/B2756107.png)
![8-methoxy-3-(4-methoxyphenyl)-5-(3-methylbenzyl)-5H-pyrazolo[4,3-c]quinoline](/img/structure/B2756109.png)
![3-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-6-fluoro-1-methylquinolin-4(1H)-one](/img/structure/B2756110.png)
![1-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)-5-(1,2-dithiolan-3-yl)pentan-1-one](/img/structure/B2756111.png)
![7-cyclopentyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol](/img/structure/B2756113.png)
![N-[2-(3,5-dimethylphenoxy)ethyl]-2-(4-methoxyphenoxy)acetamide](/img/structure/B2756115.png)
![2-chloro-5-[(4-ethoxyphenyl)sulfamoyl]benzoic Acid](/img/structure/B2756116.png)
![methyl 2-[(7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl)oxy]propanoate](/img/structure/B2756119.png)
![3-chloro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide](/img/structure/B2756122.png)
![(Z)-N-(6-ethyl-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide](/img/structure/B2756123.png)
![N-(3-chlorophenyl)-2-[(1-isopropyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide](/img/structure/B2756126.png)
![1-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3-(p-tolyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/no-structure.png)